Cas no 300569-22-6 (N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide)

• Product Name: N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide
• CAS No: 300569-22-6
• MF: C₂₂H₁₅BrN₂OS
• MW: 435.336302995682
• CID: 6593563
• PubChem ID: 2332425
• Update Time: 2025-05-20

N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide
• N-(4-([1,1-biphenyl]-4-yl)thiazol-2-yl)-2-bromobenzamide
• Benzamide, N-(4-[1,1'-biphenyl]-4-yl-2-thiazolyl)-2-bromo-
• Z27856495
• F0298-0300
• N-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-2-bromobenzamide
• AB00762957-01
• AKOS001332607
• N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide
• 2-bromo-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]benzamide
• 300569-22-6

• Inchi： 1S/C22H15BrN2OS/c23-19-9-5-4-8-18(19)21(26)25-22-24-20(14-27-22)17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-14H,(H,24,25,26)
• InChI Key： CRYXKBUKDUZMBA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C3=CC=CC=C3)C=C2)=CS1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 434.00885g/mol
• Monoisotopic Mass: 434.00885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.462±0.06 g/cm3(Predicted)
• pka: 6.82±0.50(Predicted)

Additional information on N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide

Introduction to N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide (CAS No. 300569-22-6)

N-(4-{1,1'-biphenyl-4-yl-1,3-thiazol-2-yl}-2-bromobenzamide) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 300569-22-6, represents a unique molecular structure that combines aromatic and heterocyclic moieties, making it a promising candidate for various biochemical applications.

The molecular framework of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide incorporates several key structural features that contribute to its potential biological activity. The presence of a biphenyl ring system provides a rigid aromatic core, which is often exploited in drug design for its stability and interactions with biological targets. Additionally, the thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics and antifungals. The combination of these structural elements suggests that this compound may exhibit properties suitable for therapeutic applications.

The brominated benzamide moiety in the molecule further enhances its potential as a pharmacological agent. Bromine substituents are frequently used in medicinal chemistry to modulate the electronic properties of molecules, thereby influencing their binding affinity and metabolic stability. This feature makes N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways associated with various diseases. The structural characteristics of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide position it as a potential candidate for investigating its interaction with enzymes and receptors involved in inflammatory responses and cancer progression. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in these pathological processes.

The synthesis of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide involves a multi-step organic synthesis process that requires careful optimization to ensure high yield and purity. The introduction of the bromine atom at the 2-position of the benzamide ring is particularly critical and necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the biphenyl-thiazole core efficiently.

The pharmacokinetic properties of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its potential as a drug candidate. Initial pharmacokinetic studies have provided insights into the compound's solubility profile and stability under various conditions, which are crucial factors for determining its bioavailability and therapeutic efficacy.

One of the most exciting aspects of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide is its potential application in combinatorial therapy. The ability to design molecules that can act synergistically with existing drugs has become increasingly important in the fight against multidrug-resistant pathogens and complex diseases. By leveraging the structural diversity offered by this compound class, researchers aim to develop novel treatment strategies that overcome current limitations.

The role of computational chemistry in the study of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)-2-bromobenzamide cannot be overstated. Molecular modeling techniques have enabled scientists to predict the binding modes of this compound with biological targets with high accuracy. These predictions are invaluable for guiding experimental efforts and optimizing lead compounds for clinical development. Furthermore, virtual screening methods have been used to identify potential derivatives with enhanced biological activity.

In conclusion, N-(4-{1,1'-biphenyl-thiazole}-benzamide) (CAS No. 300569-22-6) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable tool for researchers exploring new therapeutic interventions. As our understanding of disease mechanisms continues to evolve，this compound will likely play an important role in the development of next-generation treatments.